n'-Hydroxy-3-(1h-1,2,4-triazol-1-yl)propanimidamide

Specification

• Molecular Formula: C5H9N5O
• Molecular Weight: 155.16 g/mol
• IUPAC Name: N'-hydroxy-3-(1,2,4-triazol-1-yl)propanimidamide
• Standard InChI: InChI=1S/C5H9N5O/c6-5(9-11)1-2-10-4-7-3-8-10/h3-4,11H,1-2H2,(H2,6,9)
• Standard InChI Key: DBHCRWHXUGGPRV-UHFFFAOYSA-N
• Isomeric SMILES: C1=NN(C=N1)CC/C(=N/O)/N
• Canonical SMILES: C1=NN(C=N1)CCC(=NO)N

Introduction

N'-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanimidamide is a chemical compound with a molecular formula of C5H9N5O and a molecular weight of approximately 155.16 g/mol. This compound features a hydroxyl group attached to a triazole ring, contributing to its potential biological activity and chemical reactivity. It is often utilized in research settings due to its intriguing properties and potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of N'-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanimidamide can be achieved through several methods, emphasizing its synthetic accessibility for research purposes. These methods typically involve the reaction of appropriate precursors to form the triazole ring and attach it to the propanimidamide moiety.

Biological Activities and Potential Applications

Compounds with similar structures to N'-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanimidamide often exhibit notable biological activities, such as enzyme inhibition or receptor binding. This makes them candidates for further pharmacological studies. The unique combination of functional groups in this compound allows for diverse reactivity and potential therapeutic applications.

Interaction Studies

Interaction studies involving N'-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanimidamide typically focus on its binding affinity with biological targets such as enzymes or receptors. Techniques such as molecular docking and biochemical assays are crucial for understanding the mechanism of action and optimizing the compound for therapeutic use.

Comparison with Similar Compounds

Several compounds share structural similarities with N'-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanimidamide. For example:

Compound Name	CAS Number	Key Features
N'-Hydroxy-3-(2-methylimidazol-1-yl)propanimidamide	446064-86-4	Contains an imidazole ring; potential for similar activity
N'-Hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide	301177-50-4	Nitro group enhances reactivity; studied for antimicrobial properties
3-(1H-imidazol-1-yl)propanimidamide	1221724-51-1	Lacks hydroxyl group; focused on enzyme inhibition

N'-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanimidamide stands out due to its specific triazole structure combined with a hydroxymethyl group, which may enhance its biological activity compared to other similar compounds.